5-methyl-N-(5-methyl-3-isoxazolyl)-4-phenyl-3-thiophenecarboxamide

• IUPAC Name: 5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C16H14N2O2S/c1-10-8-14(18-20-10)17-16(19)13-9-21-11(2)15(13)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: PNCWIZXIIGGCNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CSC(=C2C3=CC=CC=C3)C
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

5-methyl-N-(5-methyl-3-isoxazolyl)-4-phenyl-3-thiophenecarboxamide, also known as CX546, is a chemical compound that belongs to the family of AMPA receptor positive allosteric modulators. It is a synthetic compound that has been shown to enhance the activity of AMPA receptors, which are responsible for fast synaptic transmission in the central nervous system. The purpose of

Scientific Research Applications

Structural Analysis and Molecular Interactions

Research on compounds with similar structures, such as isoxazole amino esters and their derivatives, has been conducted to understand their structural properties and interactions. Studies involving X-ray crystallography and vibrational spectroscopy (FT-IR and FT-Raman) have been utilized to investigate the molecular geometry, bonding features, and stability of these compounds. For example, the structure of an isoxazole amino ester was determined, providing insights into the steric interactions and planarity between different molecular groups within similar compounds (Smith et al., 1991). Another study utilized density functional methods to analyze the vibrational spectra and non-linear optical behavior of a related molecule, offering insights into its electronic structure and potential applications in material science (Shahidha et al., 2014).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of new chemical entities derived from isoxazole and thiophene groups have been a subject of interest. Research in this area focuses on developing novel synthetic routes and understanding the chemical behavior of these compounds. For instance, a study on the synthesis of new Mannich bases derived from 5-phenyl-1,3,4-oxadiazole-2-thione and the investigation of their conformational isomers provided valuable knowledge on the chemical versatility of compounds with similar structural motifs (Roman et al., 2007).

Potential Applications in Material Science and Pharmacology

Research on polyamides containing isoxazole groups has revealed their potential applications in material science due to their amorphous nature, good thermal stability, and solubility in polar solvents. These properties suggest applications in the development of new materials with specific mechanical and thermal characteristics (Bouck & Rasmussen, 1993). Additionally, the study of isoxazole derivatives in the context of pharmacology, especially their role as enzyme inhibitors or modulators of gene expression, opens up avenues for the development of new therapeutic agents (Knecht & Löffler, 1998).